Cas no 189308-08-5 ((1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one)

• Product Name: (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one
• CAS No: 189308-08-5
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• CID: 1383245
• PubChem ID: 3083514
• Update Time: 2025-07-08

(1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one Chemical and Physical Properties

Names and Identifiers

• (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one
• Phenanthro(1,2-b)furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R,10S)-
• Danshenol A
• (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,2-dihydronaphtho[1,2-g][1]benzofuran-11-one
• (1R,10S)-1,10-Dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)phenanthro[1,2-b]furan-11(2H)-one
• Phenanthro[1,2-b]furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R,10S)-
• CHEMBL2261306
• 189308-08-5
• Phenanthro(1,2-b)furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R-trans)-
• BDBM50487908
• HY-122917
• DTXSID20172334
• CS-0090434
• 10-Acetonyl-10-hydroxy-1,6-dimethyl-1,2,10,11- tetrahydrophenanthro[1,2-b]furan-11-one
• AKOS040761566
• FS-7558
• DA-52302
• (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1H,2H-phenanthro[1,2-b]furan-11-one
• G89179

• Inchi： 1S/C21H20O4/c1-11-5-4-6-15-14(11)7-8-16-18(15)21(24,9-13(3)22)20(23)17-12(2)10-25-19(16)17/h4-8,12,24H,9-10H2,1-3H3/t12-,21-/m0/s1
• InChI Key： WQYKPUPMMFGHQW-QKVFXAPYSA-N
• SMILES： O1C[C@H](C)C2C([C@](CC(C)=O)(C3C4C=CC=C(C)C=4C=CC=3C1=2)O)=O

Computed Properties

• Exact Mass: 336.1362
• Monoisotopic Mass: 336.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives

Additional information on (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one

(1R,10S)-10-Hydroxy-1,6-Dimethyl-10-(2-Oxopropyl)-1,10-Dihydrophenanthro[1,2-b]Furan-11(2H)-one: A Comprehensive Overview

The compound with CAS No. 189308-08-5, named (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of phenanthrofuran derivatives, which are known for their unique structural features and potential bioactivity. The molecule's structure is characterized by a fused bicyclic system with multiple functional groups, including hydroxyl (-OH), methyl (-CH3), and ketone (C=O) groups. These functional groups contribute to its complex chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of phenanthrofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that (1R,10S)-hydroxy-dimethyl-furan-one derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The synthesis of (1R,10S)-hydroxy-dimethyl-furan-one derivatives involves a multi-step process that requires precise control over stereochemistry and regioselectivity. One of the most efficient methods reported in the literature involves a tandem cyclization reaction followed by oxidation. This approach not only ensures high yields but also maintains the stereochemical integrity of the molecule. The use of chiral catalysts has been particularly effective in achieving the desired enantiomeric excess (ee) for this compound.

In terms of biological activity, (1R,10S)-hydroxy-dimethyl-furan-one has shown promising results in preclinical studies. A study published in *Nature Communications* revealed that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

Another area where this compound has shown potential is in the field of photodynamic therapy (PDT). Due to its strong absorption in the visible light region and high singlet oxygen generation efficiency, (R,S)-hydroxy-furan-one derivatives are being explored as photosensitizers for cancer treatment. Recent advancements in PDT have emphasized the importance of developing compounds with improved photostability and reduced systemic toxicity, both of which are attributes that this compound possesses.

The structural complexity of (R,S)-dimethyl-furan-one also makes it an attractive candidate for studying enzyme mechanisms. Researchers have utilized this compound as a substrate for various hydrolases to investigate catalytic processes at the molecular level. Such studies provide valuable insights into enzyme specificity and catalytic efficiency.

From an environmental perspective, the synthesis and application of (R,S)-hydroxy-furan-one derivatives are being carefully evaluated to ensure sustainability. Green chemistry principles are increasingly being incorporated into their production processes to minimize waste and reduce energy consumption.

In conclusion, (R,S)-dimethyl-furan-one derivatives represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties and diverse biological activities make them valuable tools for advancing drug discovery and development. As research continues to uncover new applications for these compounds, they are poised to play a significant role in addressing some of the most pressing challenges in modern medicine.